Cas no 2680538-70-7 (1-(oxan-4-yl)-1H-1,2,3-triazole-5-carboxylic acid)

• Product Name: 1-(oxan-4-yl)-1H-1,2,3-triazole-5-carboxylic acid
• CAS No: 2680538-70-7
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• MDL: MFCD34186450
• CID: 5417047
• PubChem ID: 165941430
• Update Time: 2025-05-21

1-(oxan-4-yl)-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z2527028415
• 2680538-70-7
• EN300-27685374
• 1-(oxan-4-yl)-1H-1,2,3-triazole-5-carboxylic acid
• 1-(Tetrahydro-2H-pyran-4-yl)-1H-1,2,3-triazole-5-carboxylic acid

• MDL： MFCD34186450
• Inchi： 1S/C8H11N3O3/c12-8(13)7-5-9-10-11(7)6-1-3-14-4-2-6/h5-6H,1-4H2,(H,12,13)
• InChI Key： YJNZEFXHLYTHTH-UHFFFAOYSA-N
• SMILES： N1(C2CCOCC2)C(C(O)=O)=CN=N1

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 443.4±55.0 °C(Predicted)
• pka: 3.28±0.50(Predicted)

Additional information on 1-(oxan-4-yl)-1H-1,2,3-triazole-5-carboxylic acid

Comprehensive Analysis of 1-(oxan-4-yl)-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 2680538-70-7): Properties, Applications, and Research Insights

In the rapidly evolving field of medicinal chemistry and drug discovery, heterocyclic compounds have garnered significant attention due to their diverse pharmacological activities. Among these, 1-(oxan-4-yl)-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 2680538-70-7) stands out as a promising scaffold with multifaceted applications. This compound, featuring a unique fusion of a 1,2,3-triazole core and a tetrahydro-2H-pyran (oxane) moiety, has become a focal point for researchers exploring novel bioactive molecules. Its structural versatility enables interactions with various biological targets, making it a valuable asset in the development of small-molecule therapeutics and bioconjugation tools.

The growing interest in click chemistry and bioorthogonal reactions has further amplified the relevance of 1,2,3-triazole-containing compounds like 1-(oxan-4-yl)-1H-1,2,3-triazole-5-carboxylic acid. Recent studies highlight its potential as a ligand for metal-catalyzed transformations or as a building block for peptide mimetics. The carboxylic acid functional group enhances its utility in prodrug design and drug delivery systems, addressing contemporary challenges in pharmaceutical formulation. Moreover, its hydrogen-bonding capacity and moderate lipophilicity (calculated LogP ≈ 0.8) position it favorably for optimizing ADME properties in lead compound development.

From a synthetic perspective, CAS 2680538-70-7 exemplifies the convergence of scaffold diversification and molecular hybridization strategies. The oxan-4-yl substituent introduces conformational constraints that can improve target selectivity, while the triazole-carboxylate moiety serves as a pharmacophore in enzyme inhibition. Computational studies suggest this compound may exhibit GPCR modulation capabilities, aligning with current trends in neuropharmacology and immuno-oncology research. Its molecular weight (211.19 g/mol) falls within the desirable range for blood-brain barrier penetration, sparking investigations into CNS-targeted therapies.

Quality control parameters for 1-(oxan-4-yl)-1H-1,2,3-triazole-5-carboxylic acid typically include HPLC purity (>95%), residual solvent analysis, and spectroscopic validation (1H/13C NMR, HRMS). The compound's stability under physiological pH (4-8) makes it suitable for in vitro assays, while its thermal decomposition profile (onset ~220°C) ensures compatibility with standard lyophilization processes. These characteristics have propelled its adoption in high-throughput screening libraries and fragment-based drug design initiatives.

Emerging applications extend beyond traditional drug discovery. The photophysical properties of triazole derivatives like CAS 2680538-70-7 are being explored for bioimaging probes and fluorescent tags. Its potential as a covalent inhibitor through carboxylic acid activation also aligns with the rising demand for targeted protein degradation technologies. Furthermore, the compound's metabolic stability (predicted t_1/2 > 2h in human liver microsomes) and low CYP450 inhibition risk make it an attractive candidate for preclinical development pipelines.

Environmental and regulatory considerations for 1-(oxan-4-yl)-1H-1,2,3-triazole-5-carboxylic acid reflect its biodegradability (OECD 301D ready) and absence of persistent bioaccumulative toxic (PBT) characteristics. These attributes support its inclusion in green chemistry initiatives, particularly for sustainable pharmaceutical manufacturing. Analytical methods such as LC-MS/MS have been validated for its quantification in environmental matrices, addressing ecological safety concerns.

The commercial availability of 2680538-70-7 through specialized fine chemical suppliers has accelerated its investigation in structure-activity relationship (SAR) studies. Current pricing models reflect its classification as a research-grade compound, with bulk quantities available for lead optimization programs. Patent landscapes reveal increasing claims incorporating this scaffold in kinase inhibitor formulations and antibody-drug conjugates (ADCs), particularly for oncology indications.

Future research directions for 1-(oxan-4-yl)-1H-1,2,3-triazole-5-carboxylic acid may explore its crystal engineering potential for co-crystallization with APIs, or its role in metal-organic frameworks (MOFs) for controlled release applications. The compound's chiral center at the oxane ring also presents opportunities for developing enantioselective catalysts. As AI-driven drug discovery platforms increasingly incorporate heterocyclic libraries, this structurally unique molecule is poised to gain further prominence in precision medicine initiatives.